Cas no 2097935-63-0 (2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride)

• Product Name: 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride
• CAS No: 2097935-63-0
• MF: C₁₀H₁₃ClN₂O₃S
• MW: 276.739820241928
• CID: 6171980
• PubChem ID: 126851925
• Update Time: 2025-07-18

2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride
• 2097935-63-0
• 2-{7-ethyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}acetic acid hydrochloride
• AKOS040695143
• 2-(7-ethyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetic acid;hydrochloride
• F2199-0034

• Inchi： 1S/C10H12N2O3S.ClH/c1-2-6-3-8(13)12-7(4-9(14)15)5-16-10(12)11-6;/h3,7H,2,4-5H2,1H3,(H,14,15);1H
• InChI Key： WWBLEERTKORUCI-UHFFFAOYSA-N
• SMILES： Cl.S1C2=NC(CC)=CC(N2C(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 276.0335411g/mol
• Monoisotopic Mass: 276.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3Ų

Additional information on 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride

Research Brief on 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride (CAS: 2097935-63-0)

In recent years, the compound 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride (CAS: 2097935-63-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazolopyrimidine derivative has shown promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride involves a multi-step process that has been optimized for high yield and purity. Recent studies have highlighted the importance of this compound as a key intermediate in the development of novel small-molecule inhibitors. Its structural features, including the thiazolopyrimidine core and the acetic acid moiety, make it a versatile scaffold for further chemical modifications aimed at enhancing bioactivity and selectivity.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to target kinases and other signaling molecules that play critical roles in disease progression. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, suggesting its potential as a therapeutic agent for conditions such as cancer and autoimmune disorders.

Recent preclinical evaluations have further elucidated the pharmacokinetic and pharmacodynamic properties of 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride. These studies have confirmed its favorable bioavailability and metabolic stability, which are essential for its transition into clinical trials. Additionally, toxicity assessments have indicated a manageable safety profile, supporting its candidacy for further development.

In conclusion, 2-{7-ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidin-3-yl}acetic acid hydrochloride represents a promising compound with significant therapeutic potential. Ongoing research is focused on optimizing its structure-activity relationships and exploring its applications in combination therapies. The continued investigation of this molecule is expected to yield valuable insights into its clinical utility and contribute to the advancement of targeted therapies in chemical biology and medicine.